![molecular formula C25H21N3OS B2610874 2-[2-(4-methoxyphenyl)-1-(5-phenyl-1,3-thiazol-2-yl)ethyl]-1H-benzimidazole CAS No. 1986681-25-7](/img/structure/B2610874.png)
2-[2-(4-methoxyphenyl)-1-(5-phenyl-1,3-thiazol-2-yl)ethyl]-1H-benzimidazole
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Description
Scientific Research Applications
Molecular Stabilities and Anticancer Applications
The molecular stability, conformational analyses, and potential anticancer applications of benzimidazole derivatives, including structures closely related to the specified compound, have been explored. These derivatives have shown promise as epidermal growth factor receptor (EGFR) inhibitors, which play a crucial role in cancer therapy. The study utilized density functional theory and molecular docking to understand the anti-cancer properties, revealing that some derivatives exhibit significant binding affinities and potential anticancer activity due to their ability to form strong inter-molecular hydrogen bonds with the EGFR binding pocket. The most active compound demonstrated a binding affinity of −10.0 kcal/mol, highlighting its potential in anticancer research (Karayel, 2021).
Antibacterial Agents
Another application area is the development of novel structures derived from benzimidazole as anti-Helicobacter pylori agents. These structures have been engineered to exhibit selective antibacterial properties against Helicobacter spp. without the side effect of inhibiting proton pump activity. Some of these compounds demonstrated minimum bactericidal concentrations (MBCs) comparable to those of clinically used antimicrobials, showcasing their potential as narrow-spectrum antibacterial agents (Kühler et al., 2002).
Corrosion Inhibition
The compound and its derivatives have been investigated for their corrosion inhibition performance on mild steel in acidic environments. This research is crucial for industrial applications where corrosion resistance is of paramount importance. The study found that the inhibition efficiency increases with the concentration of the inhibitors, and the adsorption of these compounds on the steel surface follows the Langmuir adsorption isotherm, indicating their potential as effective corrosion inhibitors (Yadav et al., 2013).
properties
IUPAC Name |
2-[1-(1H-benzimidazol-2-yl)-2-(4-methoxyphenyl)ethyl]-5-phenyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3OS/c1-29-19-13-11-17(12-14-19)15-20(24-27-21-9-5-6-10-22(21)28-24)25-26-16-23(30-25)18-7-3-2-4-8-18/h2-14,16,20H,15H2,1H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZQWPSFMAJWTAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(C2=NC3=CC=CC=C3N2)C4=NC=C(S4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(4-methoxyphenyl)-1-(5-phenyl-1,3-thiazol-2-yl)ethyl]-1H-benzimidazole |
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